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Compound of Interest

Compound Name: Dimethyl 2-oxoglutarate

Cat. No.: B019872 Get Quote

Application Notes and Protocols for Dimethyl 2-
oxoglutarate
Introduction
Dimethyl 2-oxoglutarate (DMKG), also known as Dimethyl α-ketoglutarate, is a cell-

permeable derivative of α-ketoglutarate (α-KG), a key intermediate in the Krebs cycle.[1][2] As

a crucial metabolite, it plays a significant role in cellular energy metabolism, nitrogen transport,

and as a cofactor for various dioxygenases.[1][3][4] Its cell permeability makes it a valuable tool

for studying the metabolic effects of α-KG in various biological systems. DMKG has been

shown to possess antioxidant properties and to inhibit autophagy. These characteristics have

led to its use in research areas such as metabolic diseases, neurodegenerative disorders, and

cancer.

This document provides detailed protocols for dissolving and storing Dimethyl 2-oxoglutarate
to ensure its stability and efficacy for research applications.

Physicochemical Properties
Molecular Formula: C₇H₁₀O₅

Molecular Weight: 174.15 g/mol

Appearance: Colorless to light yellow clear liquid or neat oil.
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Density: Approximately 1.203 g/mL at 25 °C.

Solubility and Storage
Proper dissolution and storage are critical to maintain the integrity of Dimethyl 2-oxoglutarate
for experimental use. The following tables summarize the solubility in common laboratory

solvents and recommended storage conditions.

Table 1: Solubility of Dimethyl 2-oxoglutarate

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥ 30 mg/mL

Dimethylformamide (DMF) ≥ 30 mg/mL

Ethanol ≥ 30 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
≥ 10 mg/mL

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2.5 mg/mL

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL

Water Soluble

Table 2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Pure (Neat Oil) Room Temperature
Not specified, store

tightly closed and dry

Pure (Neat Oil) -20°C 3 years

Pure (Neat Oil) 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Note: For long-term storage of solutions, it is highly recommended to aliquot to prevent

repeated freeze-thaw cycles which can lead to product degradation.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 100 mM in DMSO)
This protocol is suitable for preparing a stock solution for most in vitro cell culture experiments.

Materials:

Dimethyl 2-oxoglutarate (neat oil)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Pre-warm DMKG: Allow the vial of Dimethyl 2-oxoglutarate to equilibrate to room

temperature before opening to prevent moisture condensation.

Calculate Required Volumes:
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The molecular weight of DMKG is 174.15 g/mol .

To prepare a 100 mM (0.1 M) solution, you need 17.415 mg of DMKG per 1 mL of solvent.

Given the density of DMKG is ~1.203 g/mL (or 1203 mg/mL), calculate the volume of

DMKG needed.

Volume of DMKG (µL) = (Desired mass in mg / 1.203 mg/µL)

For example, for 1 mL of a 100 mM solution, you would need 17.415 mg. Volume = 17.415

mg / 1.203 mg/µL ≈ 14.48 µL.

Dissolution:

In a sterile tube, add the calculated volume of DMSO (e.g., to make a final volume of 1

mL, add DMSO to the DMKG).

Add the calculated volume of Dimethyl 2-oxoglutarate to the DMSO.

Vortex the solution thoroughly until the DMKG is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution if precipitation

is observed.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
This protocol provides an example of preparing a formulation suitable for intraperitoneal (i.p.)

injection in animal models. In vivo working solutions should be prepared fresh on the day of

use.

Materials:
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Dimethyl 2-oxoglutarate stock solution (e.g., 100 mM in DMSO) or neat oil

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (sterile, physiological)

Sterile tubes and syringes

Procedure:

Prepare the Vehicle: This protocol uses a vehicle of 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.

Dissolve DMKG:

First, dissolve the required amount of Dimethyl 2-oxoglutarate in DMSO.

Sequentially add the other solvents: PEG300, then Tween-80, and finally Saline. Mix

thoroughly after each addition.

For example, to prepare 1 mL of a 2.5 mg/mL solution:

Add 2.5 mg of DMKG to 100 µL of DMSO and mix until dissolved.

Add 400 µL of PEG300 and mix.

Add 50 µL of Tween-80 and mix.

Add 450 µL of Saline and mix to achieve a clear solution.

Administration: The resulting solution should be clear. If precipitation occurs, gentle heating

or sonication may be applied. Use the freshly prepared solution for administration.

Mandatory Visualizations
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The following diagrams illustrate key concepts related to the application of Dimethyl 2-
oxoglutarate.

Experimental Workflow for DMKG Stock Preparation
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Caption: Workflow for preparing and storing DMKG stock solutions.
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Caption: Simplified pathway of DMKG action within a cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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